![molecular formula C8H12N2O3 B1370159 (3S,7R,8aS)-7-hydroxy-3-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione](/img/structure/B1370159.png)
(3S,7R,8aS)-7-hydroxy-3-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
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Overview
Description
(3S,7R,8aS)-7-hydroxy-3-methylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione is a natural product found in Suberites domuncula, Callyspongia, and Aspergillus fumigatus with data available.
Scientific Research Applications
Isolation and Structural Analysis : The compound has been isolated from various sources, including Burkholderia thailandensis and marine bacteria. Its structure is often elucidated through spectroscopic analysis, demonstrating its relevance in the field of organic chemistry and natural products research (Liu, Wang, & Cheng, 2012), (Yue-hu, 2007).
Synthetic Methods and Derivatives : Research includes the synthesis of enantiomerically pure variants and related compounds. These studies are significant for understanding the compound's chemical properties and potential applications in various fields (Harish & Periasamy, 2017).
Bioactive Properties : This compound and its derivatives have shown a range of bioactive properties. Studies have explored its antibacterial, antifungal, and antiproliferative activities, highlighting its potential in pharmaceutical and medical research (Solecka et al., 2018), (Rupesh et al., 2012).
Chemical Transformations and Reactions : The compound is involved in various chemical transformations and reactions, including unusual addition reactions and synthesis methodologies. These studies contribute to the understanding of its chemical behavior and potential applications in synthetic chemistry (Chervyakov & Maslivets, 2013).
Pharmacological Studies : Some research has focused on the pharmacological potential of derivatives of this compound, such as in anticonvulsant and anticancer applications. This research is vital for developing new therapeutic agents (Dawidowski et al., 2014), (Rajivgandhi et al., 2020).
properties
Molecular Formula |
C8H12N2O3 |
---|---|
Molecular Weight |
184.19 g/mol |
IUPAC Name |
(3S,7R,8aS)-7-hydroxy-3-methyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione |
InChI |
InChI=1S/C8H12N2O3/c1-4-8(13)10-3-5(11)2-6(10)7(12)9-4/h4-6,11H,2-3H2,1H3,(H,9,12)/t4-,5+,6-/m0/s1 |
InChI Key |
JBVUOARNEYAAOS-JKUQZMGJSA-N |
Isomeric SMILES |
C[C@H]1C(=O)N2C[C@@H](C[C@H]2C(=O)N1)O |
Canonical SMILES |
CC1C(=O)N2CC(CC2C(=O)N1)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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